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The following procedure is adapted from a US patent, which describes a method for preparing organozinc

halides using catalytic additives to facilitate the reaction between zinc and alkyl halides [1] [2].

Table 1: Reaction Setup and Reagents

Component Quantity Molar Equivalents (eq.) Notes

Zinc metal powder 4.90 g 1.5 eq. ~100 mesh [3]

Lithium chloride (LiCl) 2.11 g 1 eq. Dried prior to use

Tetrabutylammonium iodide (TBAI) 5.54 g 0.3 eq. Catalytic amount

Tetrahydrofuran (THF) 40 mL Solvent Anhydrous

Chlorotrimethylsilane (TMSCl) 0.27 g 0.05 eq. Activator

Neopentyl bromide 7.55 g 1.0 eq. Starting material [4]

Step-by-Step Procedure:

Setup: In a suitable reaction flask, suspend the zinc powder, lithium chloride, and
tetrabutylammonium iodide in anhydrous THF [1].

Activation: Heat the suspension to 50 °C. Then, add chlorotrimethylsilane (TMSCl) and mix [1].
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Reaction: Five minutes after adding TMSCl, add neopentyl bromide to the reaction mixture in one

portion [1].
Heating and Monitoring: Heat the reaction mixture to 60 °C and maintain this temperature with

stirring. The reaction is slow; monitor the conversion by GC analysis. The patent example reports:
~65% completion after 18 hours [1].

~97% completion after 64 hours [1].
Completion: After the reaction is complete, allow the mixture to cool. The resulting neopentylzinc
bromide solution in THF can be used directly in subsequent reactions, such as Negishi cross-
coupling [1].

The workflow below summarizes the synthesis protocol.
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Safety and Handling Notes

Commercial Solution Specifications: Commercially available neopentylzinc bromide is typically
offered as a 0.50 M solution in THF and should be stored in a refrigerator [5] [6].

Reactivity and Safety: Organozinc reagents are generally pyrophoric (ignite in air) and moisture-
sensitive. All procedures must be conducted under an inert atmosphere (e.g., argon or nitrogen)

using standard Schlenk-line or glovebox techniques [3].
Shipping Classification: These solutions are classified as Dangerous Goods (UN 2924, Class 3/8,

PG II), so additional shipping charges and strict handling protocols apply [6].

Application in Negishi Cross-Coupling

Organozinc reagents like neopentylzinc bromide are primarily used in Negishi cross-coupling to form new

carbon-carbon bonds [7]. A general procedure involves:

Catalyst Preparation: A catalyst system is formed by mixing a palladium or nickel source (e.g.,
NiCl₂glyme) with a ligand (e.g., (R)-(i-Pr)-Pybox) in a solvent mixture like DMI/THF [3].

Transmetalation: The organozinc reagent solution is added to the catalyst mixture containing an
organic electrophile (e.g., an α-bromo amide) [3].

Reaction and Work-up: The mixture is stirred at room temperature until completion, then quenched
with a solvent like ethanol. The product is isolated through standard work-up procedures, including

dilution, washing, drying, and purification by column chromatography [3].

Commercial Availability

For researchers who prefer to purchase the reagent, the following suppliers offer neopentylzinc bromide in

THF solution. The prices are for reference and may vary.

Table 2: Commercial Sources of Neopentylzinc Bromide (0.50 M in THF)

Supplier Catalog Number Package Size Price (USD)

Synthonix Corporation [6] N73286 50 mL $291.00

Synthonix Corporation [6] N73286 100 mL $412.00
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Supplier Catalog Number Package Size Price (USD)

American Custom Chemicals [8] ING0006156 50 mL $2,587.20

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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